Cas no 1822583-28-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1822583-28-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5271669
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butoxycarbonylamino-tetrahydro-furan-2-carboxylic acid methyl ester
• Methyl 4-[[(tert-butoxy)carbonyl]amino]oxolane-2-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(14)12-7-5-8(16-6-7)9(13)15-4/h7-8H,5-6H2,1-4H3,(H,12,14)
• InChI Key： KHGDQUQPBPABEL-UHFFFAOYSA-N
• SMILES： O=C(NC1CC(C(OC)=O)OC1)OC(C)(C)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 339.2±42.0 °C(Predicted)
• pka: 11?+-.0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 1822583-28-7: A Comprehensive Overview

Compound CAS No. 1822583-28-7, also referred to as INDEX NAME NOT YET ASSIGNED, is a unique chemical entity that has recently garnered attention in the scientific community. This compound is classified under the broader category of organic compounds and exhibits distinctive physical and chemical properties that make it a subject of interest for researchers across various disciplines.

The cas no 1822583-28-7 designation is a standardized identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be uniquely identified and referenced in scientific literature, regulatory documents, and industrial applications. The index name not yet assigned indicates that, as of the latest updates, a widely accepted or standardized name for this compound has not been established, which is not uncommon for newly discovered or less studied chemicals.

Recent studies have focused on understanding the physical properties of cas no 1822583-28-7, including its melting point, boiling point, solubility, and density. These properties are critical in determining its potential applications in fields such as materials science, pharmaceuticals, and industrial manufacturing. For instance, its high thermal stability has been highlighted in preliminary research, suggesting its suitability for high-temperature applications.

The chemical structure of cas no 1822583-28-7 plays a pivotal role in its reactivity and functionality. Advanced computational modeling techniques have been employed to predict its electronic structure and reactivity patterns. These insights are invaluable for designing synthetic pathways and optimizing its production processes.

One of the most promising aspects of cas no 1822583-28-7 is its potential in the field of drug discovery. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic agents. The biological activity of cas no 1822583-28-7 has been tested in vitro, demonstrating selective inhibition of certain pathways associated with diseases like cancer and neurodegenerative disorders.

In terms of synthesis, the development of efficient and scalable methods for producing cas no 1822583-28-7 has been a focal point of recent investigations. Green chemistry principles have been integrated into these efforts to minimize environmental impact and reduce costs. Novel catalysts and reaction conditions have been identified, significantly improving the yield and purity of the compound.

The environmental impact assessment of cas no 1822583-28-7 is another critical area of research. Understanding its biodegradability, toxicity, and ecological effects is essential for ensuring safe handling and disposal practices. Preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in the chemical industry.

Looking ahead, the future prospects of cas no 1822583-28-7 are promising. Its unique combination of physical, chemical, and biological properties positions it as a versatile building block for advanced materials and innovative therapies. Continued research into its structure-function relationships will undoubtedly unlock new opportunities for its application across diverse industries.